Cas no 851126-79-9 (3-methyl-4-(2,3,4,5,6-pentafluorophenyl)sulfanyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate)

• Product Name: 3-methyl-4-(2,3,4,5,6-pentafluorophenyl)sulfanyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate
• CAS No: 851126-79-9
• MF: C₂₁H₁₁F₅N₂O₃S
• MW: 466.380661249161
• CID: 6338689
• PubChem ID: 2153762
• Update Time: 2025-10-20

3-methyl-4-(2,3,4,5,6-pentafluorophenyl)sulfanyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(2,3,4,5,6-pentafluorophenyl)sulfanyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate
• F0569-0440
• AKOS024584575
• [5-methyl-4-(2,3,4,5,6-pentafluorophenyl)sulfanyl-2-phenylpyrazol-3-yl] furan-2-carboxylate
• 3-methyl-4-((perfluorophenyl)thio)-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate
• 3-methyl-4-[(2,3,4,5,6-pentafluorophenyl)sulfanyl]-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate
• 851126-79-9

• Inchi： 1S/C21H11F5N2O3S/c1-10-18(32-19-16(25)14(23)13(22)15(24)17(19)26)20(31-21(29)12-8-5-9-30-12)28(27-10)11-6-3-2-4-7-11/h2-9H,1H3
• InChI Key： XPQICZRHQCYHOE-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(=C(C=1F)F)F)F)F)C1C(C)=NN(C2C=CC=CC=2)C=1OC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 466.04105420g/mol
• Monoisotopic Mass: 466.04105420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-methyl-4-(2,3,4,5,6-pentafluorophenyl)sulfanyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate

Compound CAS No 851126-79-9: 3-Methyl-4-(2,3,4,5,6-Pentafluorophenyl)Sulfanyl-1-Phenyl-1H-Pyrazol-5-Yl Furan-2-Carboxylate

The compound with CAS No 851126-79-9, known as 3-methyl-4-(2,3,4,5,6-pentafluorophenyl)sulfanyl-1-phenyl-1H-pyrazol-5-yl furan-2-carboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrazole ring substituted with a pentafluorophenyl group and a furan carboxylate moiety. The presence of multiple fluorine atoms in the pentafluorophenyl group suggests that this compound may exhibit unique electronic properties and high stability due to the electronegativity of fluorine atoms.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The pyrazole ring is a well-known heterocyclic structure that is often associated with biological activity. The substitution pattern of this compound—specifically the placement of the pentafluorophenyl group and the methyl group—plays a crucial role in determining its pharmacokinetic properties. Research has shown that such substitutions can enhance the bioavailability and reduce the toxicity of drugs, making this compound a promising candidate for further investigation in medicinal chemistry.

The synthesis of 3-methyl-4-(2,3,4,5,6-pentafluorophenyl)sulfanyl-1-phenyl-1H-pyrazol-5-Yl Furan involves a series of intricate reactions that require precise control over reaction conditions. The use of palladium-catalyzed coupling reactions has been reported as an effective method for constructing such complex molecules. These methods not only ensure high yields but also allow for the incorporation of functional groups that are critical for biological activity.

In terms of applications, this compound has shown potential in the field of agrochemistry. Its ability to act as a fungicide or insecticide has been explored in recent studies. The presence of fluorine atoms in the structure contributes to its lipophilicity and stability against enzymatic degradation, which are desirable properties for agricultural chemicals. Furthermore, the furan carboxylate moiety may play a role in enhancing the bioactivity of the compound by acting as a site for further functionalization or interaction with target enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have revealed that 3-methyl-pentafluorophenylsulfanyl-pyrazole-furan derivatives can bind effectively to various protein targets involved in disease pathways. This suggests that they may have therapeutic potential in treating conditions such as cancer or neurodegenerative diseases.

The environmental impact of this compound is another area of interest. Given its fluorinated structure, it is important to assess its persistence and bioaccumulation potential. Initial studies indicate that while fluorinated compounds are generally more stable in the environment due to their strong carbon-fluorine bonds, they may also pose risks to aquatic organisms if not properly managed.

In conclusion, CAS No 851126-79-9 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methodologies and computational tools continue to evolve, this compound holds great promise for contributing to innovations in medicine and agriculture.